Runanine
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Description
Runanine is a hasubanan alkaloid.
Scientific Research Applications
Isolation and Structure Analysis : Runanine was first isolated from the plant Stephania sinica, and its structure was determined through spectral analysis, identifying four methoxyl groups at specific carbon positions (Zhi-da et al., 1985).
Synthesis Methods : Efforts have been made to synthesize Runanine and related alkaloids. For instance, a study explored the synthesis of Runanine using enantioselective ketone allylation, but encountered unexpected rearrangements leading to different alkaloid skeletons (Nielsen et al., 2009).
Cytotoxicity Against Cancer Cells : Alkaloids isolated from Stephania epigaea, including Runanine, have shown cytotoxicities against several cancer cell lines, suggesting potential applications in cancer research (Jin et al., 2007).
Chemical Reactivity and Applications : The reactivity of cyanine compounds, which may be structurally related to Runanine, has been investigated for applications in optical imaging and drug delivery (Gorka et al., 2018).
Asymmetric Total Synthesis : A study demonstrated the total synthesis of Runanine using a bromoalkyne carbocyclization approach, contributing to the field of synthetic organic chemistry (Tan et al., 2018).
properties
IUPAC Name |
4,5,11,12-tetramethoxy-17-methyl-17-azatetracyclo[8.4.3.01,10.02,7]heptadeca-2,4,6,11-tetraen-13-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO5/c1-22-9-8-20-12-15(23)18(26-4)19(27-5)21(20,22)7-6-13-10-16(24-2)17(25-3)11-14(13)20/h10-11H,6-9,12H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFKKIUDOINNTGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC23C1(CCC4=CC(=C(C=C42)OC)OC)C(=C(C(=O)C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Runanine |
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